molecular formula C8H15NO4 B2831943 Ethyl (1R,2S,3R,4S)-4-amino-2,3-dihydroxycyclopentane-1-carboxylate CAS No. 2287248-67-1

Ethyl (1R,2S,3R,4S)-4-amino-2,3-dihydroxycyclopentane-1-carboxylate

Cat. No. B2831943
CAS RN: 2287248-67-1
M. Wt: 189.211
InChI Key: BFNHIMATPXBNSW-JRTVQGFMSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl (1R,2S,3R,4S)-4-amino-2,3-dihydroxycyclopentane-1-carboxylate, commonly known as EDAC, is a chemical compound with a cyclopentane ring structure. It has been extensively studied for its potential applications in the field of biochemistry and medicinal chemistry due to its ability to react with carboxylic acids and amino groups.

Mechanism of Action

The mechanism of action of EDAC involves the formation of stable amide bonds between carboxylic acids and amino groups. This reaction is catalyzed by EDAC, which acts as a coupling agent. The resulting peptides and proteins have a wide range of biochemical and physiological effects.
Biochemical and Physiological Effects:
EDAC is commonly used in the laboratory to synthesize peptides and proteins for biochemical and physiological studies. The resulting peptides and proteins have a wide range of effects, including enzyme inhibition, receptor activation, and protein-protein interactions. These effects are essential for understanding the biochemical and physiological processes that occur in living organisms.

Advantages and Limitations for Lab Experiments

EDAC has several advantages for laboratory experiments. It is a highly efficient coupling agent that can be used to synthesize peptides and proteins with high yields and purity. It is also relatively inexpensive and easy to obtain. However, EDAC has some limitations, including its toxicity and potential side effects. It is important to use EDAC with caution and follow proper safety protocols when handling this chemical.

Future Directions

There are several future directions for research on EDAC. One area of interest is the development of new coupling agents that are more efficient and less toxic than EDAC. Another area of interest is the use of EDAC in the synthesis of novel peptides and proteins with potential therapeutic applications. Additionally, further studies are needed to understand the biochemical and physiological effects of peptides and proteins synthesized using EDAC. Overall, EDAC has the potential to significantly impact the field of biochemistry and medicinal chemistry, and further research in this area is warranted.
Conclusion:
In conclusion, EDAC is a chemical compound with a cyclopentane ring structure that has been extensively studied for its potential applications in the field of biochemistry and medicinal chemistry. It is commonly used as a coupling agent for the synthesis of peptides and proteins. The resulting peptides and proteins have a wide range of biochemical and physiological effects, including enzyme inhibition, receptor activation, and protein-protein interactions. EDAC has several advantages for laboratory experiments, but also has some limitations. Further research in this area is warranted, and EDAC has the potential to significantly impact the field of biochemistry and medicinal chemistry.

Synthesis Methods

EDAC can be synthesized through the reaction of ethyl chloroformate with L-threonine, followed by the addition of ammonia. The resulting product is then purified through recrystallization. This method is commonly used in the laboratory to obtain pure EDAC for research purposes.

Scientific Research Applications

EDAC has been extensively studied for its potential applications in the field of biochemistry and medicinal chemistry. It is commonly used as a coupling agent for the synthesis of peptides and proteins. It reacts with carboxylic acids and amino groups to form stable amide bonds, which are essential for the formation of peptides and proteins.

properties

IUPAC Name

ethyl (1R,2S,3R,4S)-4-amino-2,3-dihydroxycyclopentane-1-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H15NO4/c1-2-13-8(12)4-3-5(9)7(11)6(4)10/h4-7,10-11H,2-3,9H2,1H3/t4-,5+,6+,7-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BFNHIMATPXBNSW-JRTVQGFMSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1CC(C(C1O)O)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)[C@@H]1C[C@@H]([C@H]([C@H]1O)O)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H15NO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

189.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl (1R,2S,3R,4S)-4-amino-2,3-dihydroxycyclopentane-1-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.